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Compound of Interest

Compound Name: Octafluorotoluene

Cat. No.: B1221213

Technical Support Center: Octafluorotoluene

This guide provides essential safety information and troubleshooting for researchers, scientists,
and drug development professionals working with octafluorotoluene.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides

Q1: What are the immediate health hazards | should be aware of when working with
octafluorotoluene?

Al: Octafluorotoluene is a hazardous substance that can cause significant health effects. It is
harmful if swallowed and toxic if inhaled.[1] It can cause irritation to the skin, eyes, and
respiratory tract.[2][3] Inhalation of high concentrations of vapor may lead to symptoms such as
dizziness or suffocation and can affect the central nervous system.[2]

Q2: What personal protective equipment (PPE) is mandatory when handling
octafluorotoluene?

A2: To ensure personal safety, it is crucial to use the appropriate PPE. This includes:

o Eye/Face Protection: Wear tightly fitting safety goggles or chemical safety goggles that
conform to EU EN166 or OSHA's 29 CFR 1910.133 regulations.[2]
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» Skin Protection: Wear impervious, flame-resistant protective clothing and gloves.[2] Always
inspect gloves before use and use a proper glove removal technique to avoid skin contact.[1]

o Respiratory Protection: If ventilation is inadequate, a respiratory protection program that
meets OSHA's 29 CFR 1910.134 and ANSI Z88 standards is required. For nuisance
exposures, a type P95 (US) or type P1 (EU EN 143) particle respirator can be used. For
higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU EN 143) respirator
cartridges.[1][2]

Q3: The safety data sheet (SDS) mentions "incompatible materials." What specific substances
should | avoid mixing or storing with octafluorotoluene?

A3: Octafluorotoluene should not be stored with strong oxidizing agents or alkali metals.
Violent reactions can occur with these substances. It is crucial to ensure that storage areas are
free from these materials to prevent accidental contact.

Q4: What are the correct storage conditions for octafluorotoluene to maintain its stability and
prevent hazards?

A4: Proper storage is critical for safety. Store octafluorotoluene in a tightly closed container in
a cool, dry, and well-ventilated area designated as a flammables area.[2][4] Keep it away from
heat, sparks, open flames, and other ignition sources.[2]

Q5: I've accidentally spilled a small amount of octafluorotoluene in the fume hood. What is
the correct procedure for cleanup?

A5: For a small spill, first ensure all sources of ignition are removed and that there is adequate
ventilation.[2] Use spark-proof tools for cleanup. Absorb the spill with an inert material like
vermiculite, sand, or earth.[2] Collect the absorbed material and place it into a suitable, closed
container for disposal.[2] Do not let the chemical enter drains.

Q6: What should I do in case of accidental skin or eye contact with octafluorotoluene?
A6: Immediate first aid is crucial.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]
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» Skin Contact: Remove all contaminated clothing and shoes. Flush the skin with plenty of

soap and water for at least 15 minutes. Get medical aid.[2][4]

Quantitative Data Summary

Property Value Source
Flash Point 20 °C (68 °F) [2][41[5]
Boiling Point 104 °C [61[7]
Density 1.666 g/mL at 25 °C [7]
Vapor Pressure 26 mmHg

Lower Explosion Limit Not available [2]
Upper Explosion Limit Not available [2]

Experimental Protocols

Protocol 1: General Handling and Dispensing

Preparation: Ensure the work area, typically a fume hood, is clean and uncluttered. Verify

that an eyewash station and safety shower are readily accessible.[2]

o Personal Protective Equipment (PPE): Don the required PPE as outlined in the FAQ section

(safety goggles, chemical-resistant gloves, and a lab coat).

o Grounding: When transferring from a larger container, ground and bond both the receiving

and dispensing containers to prevent static discharge.[2]

o Dispensing: Use spark-proof tools for opening and closing containers.[2] Dispense the

required amount slowly and carefully to avoid splashing.

o Closure: Securely close the container immediately after dispensing.

e Cleanup: Clean any minor drips or spills in the work area immediately with an appropriate

absorbent material.

© 2025 BenchChem. All rights reserved.

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/9906
https://en.wikipedia.org/wiki/Perfluorotoluene
https://pubchem.ncbi.nlm.nih.gov/compound/9906
https://en.wikipedia.org/wiki/Perfluorotoluene
https://www.sigmaaldrich.com/HK/zh/product/aldrich/o2706
https://m.chemicalbook.com/ProductChemicalPropertiesCB2467986_EN.htm
https://essr.umd.edu/table-incompatible-chemicals
https://essr.umd.edu/table-incompatible-chemicals
https://pubchem.ncbi.nlm.nih.gov/compound/9906
https://pubchem.ncbi.nlm.nih.gov/compound/9906
https://pubchem.ncbi.nlm.nih.gov/compound/9906
https://pubchem.ncbi.nlm.nih.gov/compound/9906
https://pubchem.ncbi.nlm.nih.gov/compound/9906
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

+ Waste Disposal: Dispose of all contaminated materials (gloves, absorbent pads, etc.) in a
designated hazardous waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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